Cas no 3367-54-2 (Piperazine,1,4-bis(4-chlorophenyl)-)

Piperazine,1,4-bis(4-chlorophenyl)- structure
3367-54-2 structure
Product Name:Piperazine,1,4-bis(4-chlorophenyl)-
CAS No:3367-54-2
MF:C16H16Cl2N2
MW:307.217641830444
CID:319213
PubChem ID:305844
Update Time:2025-04-19

Piperazine,1,4-bis(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1,4-bis(4-chlorophenyl)-
    • 1,4-bis(4-chlorophenyl)piperazine
    • 1,4-Bis-<4-chlor-phenyl>-piperazin
    • N,N'-Di-p-chlorphenyl-piperazin
    • 3367-54-2
    • DTXSID30308283
    • NSC202934
    • NSC-202934
    • Inchi: 1S/C16H16Cl2N2/c17-13-1-5-15(6-2-13)19-9-11-20(12-10-19)16-7-3-14(18)4-8-16/h1-8H,9-12H2
    • InChI Key: YVPLGXYVQWMJHS-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1CCN(C2C=CC(=CC=2)Cl)CC1

Computed Properties

  • Exact Mass: 306.06900
  • Monoisotopic Mass: 306.0690539g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48000
  • LogP: 4.45000

Piperazine,1,4-bis(4-chlorophenyl)- Production Method

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